Cas no 2171863-51-5 (5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2171863-51-5
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 5982565
• PubChem ID: 165820343
• Update Time: 2025-05-30

5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohex-3-ene-1-carboxylic acid
• 5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohex-3-ene-1-carboxylic acid
• 2171863-51-5
• EN300-1555472

• Inchi： 1S/C28H30N2O5/c31-25(32)18-8-7-9-19(16-18)29-26(33)28(14-5-6-15-28)30-27(34)35-17-24-22-12-3-1-10-20(22)21-11-2-4-13-23(21)24/h1-4,7,9-13,18-19,24H,5-6,8,14-17H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： IUMZUQAWBSBKAC-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohex-3-ene-1-carboxylic acid

Recent Advances in the Study of 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohex-3-ene-1-carboxylic acid (CAS: 2171863-51-5)

The compound 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohex-3-ene-1-carboxylic acid (CAS: 2171863-51-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyclopentaneamido-cyclohexene carboxylic acid backbone, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the synthesis of complex peptides and its potential applications in targeted drug delivery systems.

One of the key areas of research involving this compound is its use in solid-phase peptide synthesis (SPPS). The Fmoc group is a widely used protecting group for amino acids, and its incorporation into this molecule allows for efficient deprotection and subsequent peptide chain elongation. Recent advancements have demonstrated that 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohex-3-ene-1-carboxylic acid can be employed to introduce conformational constraints into peptide sequences, thereby enhancing their stability and bioactivity. This has opened new avenues for the design of peptide-based therapeutics with improved pharmacokinetic properties.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential as a scaffold for the development of small-molecule inhibitors. The cyclohexene and cyclopentane rings provide a rigid framework that can be functionalized to interact with specific biological targets. Recent studies have explored its use in the design of inhibitors for enzymes such as proteases and kinases, which are critical targets in the treatment of various diseases, including cancer and infectious diseases. Preliminary results suggest that derivatives of this compound exhibit high binding affinity and selectivity, making them promising candidates for further development.

Another noteworthy aspect of this research is the exploration of the compound's physicochemical properties. Studies have shown that the presence of the carboxylic acid group and the Fmoc-protected amine confers favorable solubility and stability characteristics, which are essential for its application in biological systems. Furthermore, the compound's ability to undergo selective chemical modifications has been leveraged to create libraries of analogs for structure-activity relationship (SAR) studies. These efforts have provided valuable insights into the molecular determinants of its bioactivity and have identified several lead compounds with potential therapeutic applications.

In conclusion, the recent research on 5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohex-3-ene-1-carboxylic acid (CAS: 2171863-51-5) highlights its versatility and potential in both peptide synthesis and drug discovery. Its unique structural features and favorable physicochemical properties make it a valuable tool for the development of novel therapeutics. Future studies are expected to further elucidate its mechanisms of action and explore its applications in targeted drug delivery and precision medicine.